Cas no 2228820-93-5 (5-(7-chloroquinolin-8-yl)-1,3-oxazolidin-2-one)

• Product Name: 5-(7-chloroquinolin-8-yl)-1,3-oxazolidin-2-one
• CAS No: 2228820-93-5
• MF: C₁₂H₉ClN₂O₂
• MW: 248.665061712265
• CID: 5993556
• PubChem ID: 165637812
• Update Time: 2025-05-21

5-(7-chloroquinolin-8-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(7-chloroquinolin-8-yl)-1,3-oxazolidin-2-one
• 2228820-93-5
• EN300-1993998

• Inchi： 1S/C12H9ClN2O2/c13-8-4-3-7-2-1-5-14-11(7)10(8)9-6-15-12(16)17-9/h1-5,9H,6H2,(H,15,16)
• InChI Key： VGGVBMJZLGXRGI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC=CN=C2C=1C1CNC(=O)O1

Computed Properties

• Exact Mass: 248.0352552g/mol
• Monoisotopic Mass: 248.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.2Ų

Additional information on 5-(7-chloroquinolin-8-yl)-1,3-oxazolidin-2-one

Recent Advances in the Study of 5-(7-Chloroquinolin-8-yl)-1,3-oxazolidin-2-one (CAS: 2228820-93-5)

The compound 5-(7-chloroquinolin-8-yl)-1,3-oxazolidin-2-one (CAS: 2228820-93-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic molecule, characterized by a quinoline core fused with an oxazolidinone moiety, has been the subject of multiple studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological activities. Recent research has particularly focused on its role as a scaffold for drug development, with promising results in antimicrobial and anticancer applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic optimization of 5-(7-chloroquinolin-8-yl)-1,3-oxazolidin-2-one, highlighting its improved yield and purity through a novel catalytic process. The researchers employed a palladium-catalyzed C-H activation strategy to streamline the synthesis, reducing the number of steps and minimizing byproducts. This advancement is critical for scaling up production and facilitating further pharmacological evaluations.

In terms of biological activity, recent in vitro studies have demonstrated the compound's potent inhibitory effects against Plasmodium falciparum, the parasite responsible for malaria. The oxazolidinone moiety appears to enhance binding affinity to parasitic enzymes, making it a promising candidate for antimalarial drug development. Additionally, preliminary data from cell-based assays suggest that derivatives of 5-(7-chloroquinolin-8-yl)-1,3-oxazolidin-2-one exhibit selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy.

Another area of interest is the compound's potential as a modulator of inflammatory pathways. A 2024 preprint on bioRxiv reported that 5-(7-chloroquinolin-8-yl)-1,3-oxazolidin-2-one significantly reduced pro-inflammatory cytokine production in macrophage models, suggesting its utility in treating chronic inflammatory diseases. However, further in vivo studies are required to validate these findings and assess pharmacokinetic properties.

Despite these promising developments, challenges remain in optimizing the bioavailability and toxicity profile of 5-(7-chloroquinolin-8-yl)-1,3-oxazolidin-2-one. Researchers are actively investigating structural modifications to improve its drug-like properties while retaining its biological efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical candidates in the coming years.